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Compound of Interest

Compound Name: 3-Benzylcyclobutanol

Cat. No.: B1377034

Notice: Comprehensive searches of scientific databases and chemical literature have yielded
no specific information for a compound named "3-Benzylcyclobutanol.” The requested data
regarding its discovery, history, synthesis, and biological activity is not available in the public
domain.

The information presented below pertains to the structurally related, but distinct, compound 3-
(Benzyloxy)cyclobutanol, which was the closest match found. It is crucial to note that these two
molecules are different chemical entities with distinct properties.

Core Topic: 3-(Benzyloxy)cyclobutanol

This guide provides available technical information for 3-(Benzyloxy)cyclobutanol.

Chemical Properties and Identification

A summary of the key identifying and physical properties of 3-(Benzyloxy)cyclobutanol is
provided below.
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Property Value Source
CAS Number 100058-61-5

Molecular Weight 178.23 g/mol

IUPAC Name 3-(benzyloxy)cyclobutanol

InChi Key ZGSDRBWWICYJBU-

UHFFFAOYSA-N

Colorless or white to yellow-

Physical Form brown liquid or semi-solid or
solid

Purity 98%
Sealed in dry, room

Storage

temperature

Safety Information

Hazard information for 3-(Benzyloxy)cyclobutanol is as follows.
e Pictograms: GHSO07 (Exclamation mark)
» Signal Word: Warning

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

o Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapours/spray),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).

Experimental Protocols

Detailed experimental protocols for the synthesis or biological evaluation of 3-
(Benzyloxy)cyclobutanol are not available in the searched literature. This compound is listed as
a commercially available product.
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Biological Activity and Signaling Pathways

There is no specific information in the provided search results detailing the biological activity or
effects on signaling pathways for 3-(Benzyloxy)cyclobutanol. The broader search results
discussed the biological activities of unrelated classes of compounds such as flavones,
benzoxazoles, and various plant extracts, but none mentioned cyclobutanol derivatives.[1][2][3]

[4115]

Visualizations

Due to the lack of information on synthesis workflows or biological signaling pathways for 3-
(Benzyloxy)cyclobutanol, no diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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